3-(4-tert-butylphenyl)-N-4-pyridinylacrylamide
3-(4-tert-butylphenyl)-N-4-pyridinylacrylamide
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC1070699
InChI:
InChI=1S/C18H20N2O/c1-18(2,3)15-7-4-14(5-8-15)6-9-17(21)20-16-10-12-19-13-11-16/h4-13H,1-3H3,(H,19,20,21)/b9-6+
SMILES:
CC(C)(C)C1=CC=C(C=C1)C=CC(=O)NC2=CC=NC=C2
Molecular Formula:
C18H20N2O
Molecular Weight:
280.4 g/mol
3-(4-tert-butylphenyl)-N-4-pyridinylacrylamide
CAS No.:
Cat. No.: VC1070699
Molecular Formula: C18H20N2O
Molecular Weight: 280.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C18H20N2O |
|---|---|
| Molecular Weight | 280.4 g/mol |
| IUPAC Name | (E)-3-(4-tert-butylphenyl)-N-pyridin-4-ylprop-2-enamide |
| Standard InChI | InChI=1S/C18H20N2O/c1-18(2,3)15-7-4-14(5-8-15)6-9-17(21)20-16-10-12-19-13-11-16/h4-13H,1-3H3,(H,19,20,21)/b9-6+ |
| Standard InChI Key | ZJPJQFBYPUWCEK-RMKNXTFCSA-N |
| Isomeric SMILES | CC(C)(C)C1=CC=C(C=C1)/C=C/C(=O)NC2=CC=NC=C2 |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C=CC(=O)NC2=CC=NC=C2 |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C=CC(=O)NC2=CC=NC=C2 |
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